4-(2,6-Dichlorophenyl)sulfanylpyridine-3-sulfonamide

• CAS RN: 64063-25-8
• Molecular Formula: C11H8Cl2N2O2S2
• Molecular Weight: 335.2 g/mol
• IUPAC Name: 4-(2,6-dichlorophenyl)sulfanylpyridine-3-sulfonamide
• InChI: InChI=1S/C11H8Cl2N2O2S2/c12-7-2-1-3-8(13)11(7)18-9-4-5-15-6-10(9)19(14,16)17/h1-6H,(H2,14,16,17)
• InChI Key: NVQRLQJUGZPDOE-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)Cl)SC2=C(C=NC=C2)S(=O)(=O)N)Cl

Description

4-(2,6-Dichlorophenyl)sulfanylpyridine-3-sulfonamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. This compound has been extensively studied for its potential applications in scientific research, particularly in the fields of pharmacology and neuroscience. In

Mechanism of Action

4-(2,6-Dichlorophenyl)sulfanylpyridine-3-sulfonamide acts as a competitive antagonist of the adenosine A1 receptor. It binds to the receptor site and prevents the binding of adenosine, a naturally occurring ligand. This blockade of the adenosine A1 receptor can have various downstream effects, depending on the system being studied.
Biochemical and Physiological Effects:
4-(2,6-Dichlorophenyl)sulfanylpyridine-3-sulfonamide has been shown to have various biochemical and physiological effects in different systems. For example, in the cardiovascular system, 4-(2,6-Dichlorophenyl)sulfanylpyridine-3-sulfonamide can increase heart rate and blood pressure by blocking the adenosine A1 receptor. In the central nervous system, 4-(2,6-Dichlorophenyl)sulfanylpyridine-3-sulfonamide can modulate neurotransmitter release and affect cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2,6-Dichlorophenyl)sulfanylpyridine-3-sulfonamide in lab experiments is its selectivity for the adenosine A1 receptor. This allows researchers to specifically study the effects of blocking this receptor without interfering with other biological processes. However, one limitation is that 4-(2,6-Dichlorophenyl)sulfanylpyridine-3-sulfonamide may not be suitable for all systems, as the adenosine A1 receptor may not be involved in all physiological processes.

Future Directions

There are several future directions for research involving 4-(2,6-Dichlorophenyl)sulfanylpyridine-3-sulfonamide. One area of interest is its potential therapeutic applications, particularly in the treatment of cardiovascular and neurological disorders. Additionally, further research is needed to fully understand the downstream effects of blocking the adenosine A1 receptor in different systems. Finally, the development of new compounds with improved selectivity and potency could help advance the field of adenosine receptor research.

Synthesis Methods

The synthesis of 4-(2,6-Dichlorophenyl)sulfanylpyridine-3-sulfonamide involves the reaction of 2,6-dichloropyridine-3-sulfonyl chloride with 2-mercaptopyridine in the presence of a base. The resulting product is purified through recrystallization and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

4-(2,6-Dichlorophenyl)sulfanylpyridine-3-sulfonamide has been widely used in scientific research as a tool to study the adenosine A1 receptor. This receptor is involved in a variety of physiological processes, including cardiovascular function, neurotransmission, and inflammation. By selectively blocking the adenosine A1 receptor, 4-(2,6-Dichlorophenyl)sulfanylpyridine-3-sulfonamide can help researchers better understand the role of this receptor in various biological systems.